3-(3-bromo-4-methoxyphenyl)-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)propanamide

• IUPAC Name: 3-(3-bromo-4-methoxyphenyl)-N-(1-pyridin-2-ylpyrrolidin-3-yl)propanamide
• InChI: InChI=1S/C19H22BrN3O2/c1-25-17-7-5-14(12-16(17)20)6-8-19(24)22-15-9-11-23(13-15)18-4-2-3-10-21-18/h2-5,7,10,12,15H,6,8-9,11,13H2,1H3,(H,22,24)
• InChI Key: SKJKZCMNSZNEFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCC(=O)NC2CCN(C2)C3=CC=CC=N3)Br
• Molecular Formula: C19H22BrN3O2
• Molecular Weight: 404.3 g/mol

Description

3-(3-bromo-4-methoxyphenyl)-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine. This compound is commonly referred to as a pyrrolidine-based compound and has shown promising results in the treatment of various diseases. In

Scientific Research Applications

Photophysicochemical Properties and Photocatalytic Applications

Compounds featuring bromo-methoxyphenyl and pyridin-yl substitutions have been synthesized and characterized for their spectroscopic and photophysical properties, with potential applications in photocatalysis. For example, novel zinc(II) phthalocyanines substituted with benzenesulfonamide derivatives were synthesized and exhibited photosensitizing abilities suitable for photocatalytic applications due to their favorable photophysical and photochemical properties (Öncül, Öztürk, & Pişkin, 2021). These compounds are of interest due to their potential in converting light energy into chemical energy, thus facilitating various chemical reactions.

Antimicrobial and Antiviral Activities

Pyridin-ylpyrrolidinyl derivatives have been synthesized and evaluated for their antimicrobial activity. For instance, novel cyanopyridine derivatives demonstrated antimicrobial efficacy against a range of bacteria, indicating the potential for these compounds in developing new antimicrobial agents (Bogdanowicz et al., 2013). Additionally, certain compounds have been explored for antiviral activities, suggesting their application in treating viral infections.

Synthetic Methodologies and Catalytic Applications

Research has also focused on developing synthetic methodologies involving pyridin-yl and related heterocyclic compounds, with applications ranging from catalysis to the synthesis of biologically active molecules. For example, the synthesis of palladium complexes using (imino)pyridine ligands for ethylene dimerization catalysis highlights the utility of these compounds in organometallic catalysis and material science (Nyamato, Ojwach, & Akerman, 2015).